Cas no 2229599-90-8 (2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol)

• Product Name: 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol
• CAS No: 2229599-90-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5891764
• PubChem ID: 165969136
• Update Time: 2025-10-22

2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol
• EN300-1790694
• 2229599-90-8

• Inchi： 1S/C11H15NO3/c1-8-4-5-10(12(14)15)6-9(8)7-11(2,3)13/h4-6,13H,7H2,1-3H3
• InChI Key： HKQFYWKSVLRFGL-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol

Introduction to 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol (CAS No: 2229599-90-8)

2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229599-90-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and an isopropyl substituent on a phenyl ring. The unique structural configuration of this molecule makes it a subject of interest for its potential applications in drug development and synthetic chemistry.

The molecular structure of 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a 2-methyl-5-nitrophenyl group. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The nitro group, in particular, is known for its ability to participate in hydrogen bonding and redox reactions, making it a valuable moiety in the design of bioactive molecules.

In recent years, there has been a growing interest in nitroaromatic compounds due to their diverse pharmacological properties. Studies have demonstrated that nitroaromatic derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The presence of the nitro group in 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol suggests that it may possess similar therapeutic potential. However, the exact biological activity of this compound is still under investigation, and further research is needed to elucidate its mechanisms of action.

One of the most compelling aspects of 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol is its synthetic versatility. The compound can serve as a key intermediate in the synthesis of more complex molecules, including drug candidates and fine chemicals. Its structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, the hydroxyl group on the propan-2-ol moiety can be used for further functionalization, while the aromatic ring provides a platform for additional derivatization.

The synthesis of 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol typically involves multi-step organic reactions, including nitration, alkylation, and reduction processes. Each step must be carefully optimized to ensure high yield and purity. Advances in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact. These advancements are particularly important in pharmaceutical research, where sustainability is increasingly becoming a priority.

Recent studies have also explored the computational modeling of nitroaromatic compounds, including 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol, to predict their biological activity. Molecular docking simulations and quantum mechanical calculations have been used to understand how these molecules interact with target proteins and enzymes. Such computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structure-function relationships of these compounds.

The pharmacological potential of 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol has been investigated in several preclinical studies. Initial findings suggest that this compound may exhibit properties that make it useful in treating inflammatory diseases and infections. The ability of nitroaromatic derivatives to generate reactive oxygen species has been linked to their antimicrobial effects. Additionally, their interaction with enzymes such as cytochrome P450 may play a role in their therapeutic mechanisms.

Another area of interest is the use of nitroaromatic compounds as probes for studying enzyme function. The redox-active nature of the nitro group allows these molecules to act as substrates or inhibitors for various enzymes involved in metabolic pathways. By studying how 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol interacts with these enzymes, researchers can gain insights into their mechanisms and develop new strategies for modulating their activity.

The future prospects for 2-methyl-1-(2-methyl-5-nitrophenyl)propan-2-ol are promising, with ongoing research aimed at expanding its applications in medicine and industry. Novel synthetic routes are being explored to improve its production efficiency, while new analytical techniques are being developed to study its properties in greater detail. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to new discoveries and applications.

In conclusion, 2229599908is an intriguing compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for exploring new therapeutic strategies and understanding fundamental biological processes. As research continues to uncover its properties and applications, 2229599908is poised to play an important role in advancing science and medicine.